Cas no 105868-35-7 ([1,1'-Biphenyl]-4-carboxylicacid, 2',4'-dinitro-)
105868-35-7 structure
Product Name:[1,1'-Biphenyl]-4-carboxylicacid, 2',4'-dinitro-
CAS No:105868-35-7
MF:C13H12N2O2
MW:228.246582984924
CID:126879
PubChem ID:53426140
Update Time:2025-04-18
[1,1'-Biphenyl]-4-carboxylicacid, 2',4'-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-4-carboxylicacid, 2',4'-dinitro-
- 4-(2,4-Diaminophenyl)benzoic acid
- 4-(2,4-dinitrophenyl)benzoic acid
- [1,1'-Biphenyl]-4-carboxylicacid,2',4'-dinitro
- 4-(3,4-Dinitrophenyl)benzoic acid
- 105868-35-7
-
- Inchi: 1S/C13H12N2O2/c14-10-5-6-11(12(15)7-10)8-1-3-9(4-2-8)13(16)17/h1-7H,14-15H2,(H,16,17)
- InChI Key: ZRUXILPQKDPPHA-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=CC=1)C1C=CC(=CC=1N)N)=O
Computed Properties
- Exact Mass: 228.09000
- Monoisotopic Mass: 228.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 421
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.7
- Topological Polar Surface Area: 89.3Ų
Experimental Properties
- PSA: 89.34000
- LogP: 3.37860
[1,1'-Biphenyl]-4-carboxylicacid, 2',4'-dinitro- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
105868-35-7 ([1,1'-Biphenyl]-4-carboxylicacid, 2',4'-dinitro-) Related Products
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